Cas no 1806138-98-6 (Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806138-98-6
• MF: C₁₁H₁₀F₄INO₃
• MW: 407.100089550018
• CID: 4839325
• Update Time: 2025-10-29

Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10F4INO3/c1-2-19-9(18)3-7-10(16)6(4-12)8(5-17-7)20-11(13,14)15/h5H,2-4H2,1H3
• InChI Key： DBVVYLHAEXOWHV-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C(=CN=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806138-98-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806138-98-6, represents a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core functionalized with fluoromethyl, iodo, and trifluoromethoxy substituents, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The strategic placement of these substituents on the pyridine ring imparts unique electronic and steric properties, making it an invaluable building block for medicinal chemists. The fluoromethyl group, in particular, is renowned for its ability to modulate metabolic stability and binding affinity, while the iodo and trifluoromethoxy groups provide handles for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a cornerstone in the synthesis of small-molecule drugs targeting a wide array of diseases.

In the context of contemporary pharmaceutical research, Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate has found applications in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to engage with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The presence of the fluoromethyl group further enhances binding affinity by participating in favorable dipole-dipole interactions with the hinge region of kinases.

Recent studies have highlighted the compound's role in the synthesis of next-generation antiviral agents. The combination of electron-withdrawing groups such as the trifluoromethoxy moiety and electron-donating groups like the ester functionality creates a delicate balance that can fine-tune pharmacokinetic properties. This balance is crucial for achieving optimal drug-like characteristics, including solubility, bioavailability, and metabolic stability. Researchers have leveraged these properties to design inhibitors targeting viral proteases and polymerases, demonstrating the compound's broad applicability.

The iodo substituent on Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate serves as an excellent precursor for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are instrumental in constructing complex molecular architectures by introducing aryl or vinyl groups at specific positions. Such modifications are often critical for achieving high selectivity and potency in drug candidates. For instance, recent work has shown that incorporating aryl groups via Suzuki couplings can enhance binding to target proteins while minimizing off-target effects.

The trifluoromethoxy group adds another layer of complexity to this compound's utility. Its strong electron-withdrawing nature not only influences reactivity but also contributes to metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable in drug development, where prolonged half-life often correlates with improved therapeutic efficacy. Moreover, the trifluoromethoxy group can participate in π-stacking interactions with aromatic residues in protein targets, further enhancing binding affinity.

The ester functionality at the 2-position of the pyridine ring provides a site for further derivatization, allowing chemists to explore diverse chemical space. For example, hydrolysis of the ester can yield a carboxylic acid derivative, which may be further modified into amides or other bioisosteres known to improve pharmacokinetic profiles. This adaptability makes Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate a cornerstone in library synthesis efforts aimed at identifying novel drug candidates.

In summary, Ethyl 4-(fluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806138-98-6) is a multifaceted intermediate with profound implications for modern drug discovery. Its unique structural features enable its use in constructing complex molecular entities with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to remain at the forefront of pharmaceutical innovation.